Vat Blue 29

• CAS No.: 1328-50-3
• Molecular Formula: C16H38I2N2

Description

Vat Blue 29 is a member of the vat dye family, known for its excellent fastness properties. Vat dyes are water-insoluble dyes that require a reduction process to become soluble and affix to textile fibers. Vat Blue 29 is primarily used in the textile industry for dyeing cotton and other cellulosic fibers due to its vibrant color and durability.

Preparation Methods

Synthetic Routes and Reaction Conditions: Vat Blue 29 is synthesized through a series of chemical reactions involving aromatic compounds. The process typically begins with the nitration of an aromatic compound, followed by reduction to form an amine. This amine is then subjected to a series of condensation reactions to form the final vat dye structure. The reaction conditions often involve high temperatures and the use of strong acids or bases to facilitate the reactions.

Industrial Production Methods: In industrial settings, Vat Blue 29 is produced in large vats where the dye is reduced to its leuco form using a reducing agent such as sodium hydrosulfite. The reduced dye is then applied to the textile fibers, and subsequent oxidation restores the dye to its insoluble form, affixing it to the fibers. This process ensures even dyeing and excellent fastness properties.

Types of Reactions:

Reduction: Vat Blue 29 undergoes reduction to become soluble in water. This is typically achieved using sodium hydrosulfite in an alkaline medium.

Oxidation: After the dye has been applied to the textile fibers, it is oxidized to revert to its original insoluble form.

Substitution: The aromatic structure of Vat Blue 29 allows for various substitution reactions, which can modify its properties.

Common Reagents and Conditions:

Reducing Agents: Sodium hydrosulfite, iron (II) salts.

Oxidizing Agents: Atmospheric oxygen, hydrogen peroxide.

Conditions: High temperatures, alkaline or acidic environments depending on the specific reaction.

Major Products Formed:

Leuco Form: The reduced, water-soluble form of Vat Blue 29.

Insoluble Dye: The original, water-insoluble form that affixes to textile fibers.

Scientific Research Applications

Vat Blue 29 has a wide range of applications in scientific research:

Chemistry: Used as a model compound for studying redox reactions and dye chemistry.

Biology: Employed in staining techniques for visualizing cellular structures.

Medicine: Investigated for potential use in photodynamic therapy due to its light-absorbing properties.

Industry: Widely used in the textile industry for dyeing fabrics, particularly cotton and other cellulosic fibers.

Mechanism of Action

The mechanism of action of Vat Blue 29 involves its reduction to a soluble form, which can penetrate textile fibers. Once inside the fibers, the dye is oxidized back to its insoluble form, becoming trapped within the fiber matrix. This process ensures that the dye is resistant to washing and light, providing excellent fastness properties.

Molecular Targets and Pathways:

Textile Fibers: The primary target for Vat Blue 29 is the cellulose in cotton fibers.

Redox Pathways: The dye undergoes redox reactions to transition between its soluble and insoluble forms.

Comparison with Similar Compounds

Vat Blue 29 is unique among vat dyes due to its specific chemical structure, which provides a distinct shade of blue and excellent fastness properties. Similar compounds include:

Vat Blue 1 (Indigo): Known for its use in denim dyeing, but with different fastness properties.

Vat Blue 6: Another vat dye with a different shade of blue and varying fastness characteristics.

Vat Blue 14: Similar in application but with distinct chemical properties and color.

Vat Blue 29 stands out due to its specific shade and superior fastness, making it a preferred choice for high-quality textile dyeing.